2-{4-[(3,4-dichlorophenyl)acetyl]-1-piperazinyl}pyrimidine

• IUPAC Name: 2-(3,4-dichlorophenyl)-1-(4-pyrimidin-2-ylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C16H16Cl2N4O/c17-13-3-2-12(10-14(13)18)11-15(23)21-6-8-22(9-7-21)16-19-4-1-5-20-16/h1-5,10H,6-9,11H2
• InChI Key: NRSRRPOLTQZFAN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=CC=N2)C(=O)CC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C16H16Cl2N4O
• Molecular Weight: 351.2 g/mol

Description

The compound “2-{4-[(3,4-dichlorophenyl)acetyl]-1-piperazinyl}pyrimidine” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered heterocyclic ring with two nitrogen atoms, and a piperazine ring, which is a six-membered ring containing two nitrogen atoms. The molecule also contains a 3,4-dichlorophenylacetyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of a 3,4-dichlorophenylacetyl chloride with a 2-piperazinylpyrimidine. The 3,4-dichlorophenylacetyl chloride could be prepared from 3,4-dichlorophenylacetic acid. The exact conditions and reagents used would depend on the specific synthetic route chosen.

Chemical Reactions Analysis

The chemical reactions involving “this compound” would depend on the specific conditions and reagents present. The molecule contains several functional groups that could potentially react under the right conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” would depend on its exact molecular structure. Based on its components, it can be inferred that it is likely to be a solid at room temperature.

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors , suggesting a potential for diverse biological interactions.

Mode of Action

Similar compounds, such as indole derivatives, have been shown to interact with their targets in a variety of ways, leading to a range of biological activities .

Biochemical Pathways

Similar compounds, such as indole derivatives, have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . These activities suggest that these compounds may affect a variety of biochemical pathways.

Result of Action

Similar compounds, such as indole derivatives, have been found to exhibit a range of biological activities, suggesting that they may have diverse molecular and cellular effects .

Safety and Hazards

The safety and hazards associated with “2-{4-[(3,4-dichlorophenyl)acetyl]-1-piperazinyl}pyrimidine” would depend on its exact molecular structure and the specific conditions under which it is used. It’s important to handle such compounds with care and use appropriate personal protective equipment.

Future Directions

The future directions for research on “2-{4-[(3,4-dichlorophenyl)acetyl]-1-piperazinyl}pyrimidine” could include further studies on its synthesis, properties, and potential applications. It could also be interesting to investigate its interactions with other molecules and its potential uses in various chemical or biological contexts.